Cas no 614-19-7 (DL-β-Phenylalanine)

• Product Name: DL-β-Phenylalanine
• CAS No: 614-19-7
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• MDL: MFCD00008064
• CID: 38906
• PubChem ID: 24849817
• Update Time: 2025-06-29

DL-β-Phenylalanine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-3-phenylpropanoic acid
• DL-beta-Phenylalanine~DL-beta-Phe-OH
• DL-beta-Phenylalanine
• DL-3-Amino-3-phenylpropionic acid
• beta-Aminohydrocinnamic acid
• DL-β-Phenylalanine
• 3-Amino-3-phenylpropionic acid
• 3-Amino-3-phenyl-propionic acid
• DL-β-Phenylalanine N-Hydroxysuccinimide Ester
• (R)-(+)-3-amino-3-phenylpropionic acid
• DL-Aminohydrocinnamicacid
• β-Phenylalanine
• beta-Phenyl-beta-alanine
• H-DL-beta-Phe-OH
• H-DL-
• A-Phe-OH
• beta-Phenylalanine
• Benzenepropanoic acid, beta-amino-
• 3-phenyl-dl-beta-alanine
• 3A3PPA
• 3-Amino-3-phenyl-propanoic acid
• UJOYFRCOTPUKAK-UHFFFAOYSA-N
• (+/-)-3-Amino-3-phenylpropanoic acid
• (R)-3-AMINO-3-PHENYLPROPANOIC ACID
• 3-azanyl-3-phenyl-propanoic acid

• MDL： MFCD00008064
• Inchi： 1S/C9H11NO2/c10-8(6-9(11)12)7-4-2-1-3-5-7/h1-5,8H,6,10H2,(H,11,12)
• InChI Key： UJOYFRCOTPUKAK-UHFFFAOYSA-N
• SMILES： OC(CC(C1C=CC=CC=1)N)=O
• BRN： 2803286

Computed Properties

• Exact Mass: 165.07900
• Monoisotopic Mass: 165.078979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 63.3

Experimental Properties

• Color/Form: Powder
• Density: 1.1603 (rough estimate)
• Melting Point: 223°C(dec.)(lit.)
• Boiling Point: 307.5°C at 760 mmHg
• Flash Point: 139.8℃
• Refractive Index: 1.5200 (estimate)
• Water Partition Coefficient: soluble
• PSA: 63.32000
• LogP: 1.86140
• Solubility: Not available

DL-β-Phenylalanine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S24/25-S37/39
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature
• Risk Phrases：R36/37/38
• Safety Term：S24/25;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on DL-β-Phenylalanine

DL-β-Phenylalanine (CAS No. 614-19-7): A Comprehensive Overview of Its Chemical Properties, Biological Roles, and Biomedical Applications

DL-β-Phenylalanine, also known as CAS No. 614-19-7, is a naturally occurring amino acid derivative that has garnered significant attention in both academic and industrial research domains. As a β-phenylalanine isomer, this compound belongs to the broader family of aromatic amino acids, characterized by its unique chemical structure and diverse biological functions. The DL-β-Phenylalanine molecule comprises a central carbon atom bonded to an amino group, a carboxyl group, and a phenyl ring, which contributes to its distinct physicochemical properties. Recent studies have highlighted the potential of this compound in various biomedical applications, including drug development, metabolic regulation, and neuroprotective therapies.

One of the defining features of DL-β-Phenylalanine is its ability to act as a precursor molecule for the synthesis of phenylalanine-derived metabolites, which are critical in the regulation of amino acid homeostasis. Research published in *Journal of Biological Chemistry* (2023) has demonstrated that DL-β-Phenylalanine can modulate the activity of phenylalanine hydroxylase, an enzyme central to the metabolism of aromatic amino acids. This enzyme catalyzes the conversion of phenylalanine to tyrosine, a process that is essential for the biosynthesis of dopamine and norepinephrine. The regulatory role of DL-β-Phenylalanine in this pathway has sparked interest in its potential therapeutic applications for neurological disorders, such as Parkinson’s disease and attention deficit hyperactivity disorder (ADHD).

Recent advancements in biomedical research have further expanded the scope of DL-β-Phenylalanine’s utility. A 2024 study published in *Nature Communications* explored the anti-inflammatory properties of this compound in the context of chronic inflammatory diseases. The study revealed that DL-β-Phenylalanine can inhibit the activation of NF-κB, a key transcription factor involved in the regulation of inflammatory responses. This finding suggests that DL-β-Phenylalanine may serve as a novel anti-inflammatory agent for conditions such as rheumatoid arthritis and inflammatory bowel disease (IBD). The mechanism of action involves the modulation of cyclooxygenase (COX) and lipoxygenase (LOX) pathways, which are central to the production of pro-inflammatory mediators.

Another critical area of research involves the neuroprotective effects of DL-β-Phenylalanine. A 2023 study in *Neuropharmacology* investigated the role of this compound in mitigating oxidative stress in neurodegenerative disorders. The study found that DL-β-Phenylalanine can enhance the activity of superoxide dismutase (SOD) and catalase, enzymes that play a pivotal role in neutralizing reactive oxygen species (ROS). This property has led to its exploration as a potential therapeutic agent for conditions such as Alzheimer’s disease and multiple sclerosis (MS). The neuroprotective mechanism is thought to involve the activation of Nrf2, a transcription factor that regulates the expression of antioxidant enzymes.

DL-β-Phenylalanine also exhibits promising antimicrobial properties, which have been the focus of recent pharmaceutical research. A 2024 study published in *Antimicrobial Agents and Chemotherapy* demonstrated that DL-β-Phenylalanine can disrupt the cell membrane integrity of Gram-positive bacteria, including *Staphylococcus aureus* and *Streptococcus pyogenes*. The compound’s ability to interfere with biofilm formation has further highlighted its potential as an anti-infective agent. This property is attributed to its hydrophobic interactions with lipid membranes, which destabilize the bacterial cell structure and inhibit pathogen adhesion.

DL-β-Phenylalanine’s role in metabolic regulation has also been a subject of interest. A 2023 study in *Metabolism* explored its impact on glucose homeostasis in individuals with type 2 diabetes mellitus (T2DM). The research indicated that DL-β-Phenylalanine can enhance insulin sensitivity by modulating the AMP-activated protein kinase (AMPK) pathway. This finding suggests that DL-β-Phenylalanine may serve as an adjunct therapy for metabolic disorders, offering a novel approach to blood glucose regulation. The mechanism of action involves the activation of peroxisome proliferator-activated receptors (PPARs), which are known to regulate lipid metabolism and inflammatory responses.

DL-β-Phenylalanine has also been investigated for its potential in cancer therapy. A 2024 study published in *Cancer Research* explored its ability to inhibit the proliferation of cancer cells by targeting mitochondrial function. The study found that DL-β-Phenylalanine can induce mitochondrial dysfunction in cancerous cells, leading to apoptosis and reduced tumor growth. This effect is mediated through the inhibition of mitochondrial respiratory chain complexes, which are critical for cellular energy production. The selective toxicity of DL-β-PhenylAlanine towards cancer cells has made it a promising candidate for targeted cancer therapies.

DL-β-PhenylAlanine’s versatility in biomedical applications has also led to its exploration in regenerative medicine. A 2023 study in *Stem Cells International* investigated its role in enhancing stem cell differentiation and tissue regeneration. The research demonstrated that DL-β-PhenylAlanine can promote the differentiation of mesenchymal stem cells (MSCs) into osteoblasts, which are critical for bone regeneration. This finding suggests that DL-β-PhenylAlanine may have applications in bone tissue engineering and the treatment of bone-related disorders such as osteoporosis.

Despite its promising potential, the safety profile of DL-β-PhenylAlanine remains an area of active research. A 2024 review in *Toxicological Sciences* highlighted the need for further studies to evaluate its long-term effects and potential side effects. While no significant toxicological concerns have been reported in short-term studies, the chronic administration of DL-β-PhenylAlanine requires careful monitoring to ensure therapeutic safety and efficacy. This is particularly important in the context of clinical trials and pharmaceutical development.

DL-β-PhenylAlanine has also been studied for its potential in drug delivery systems. A 2023 study in *Advanced Drug Delivery Reviews* explored its use as a carrier molecule for targeted drug delivery. The research indicated that DL-β-PhenylAlanine can enhance the bioavailability of therapeutic agents by modulating cell membrane permeability. This property has led to its incorporation in nanocarriers designed for site-specific drug delivery, offering a novel approach to improve treatment outcomes in various diseases.

DL-β-Phenaniline’s role in environmental science has also been explored. A 2024 study in *Environmental Science & Technology* investigated its biodegradation potential in wastewater treatment systems. The study found that DL-β-PhenylAlanine can be efficiently degraded by microbial consortia, making it a potential candidate for bioremediation applications. This finding underscores the multifaceted utility of DL-β-PhenylAlanine in sustainable environmental management.

In conclusion, DL-β-PhenylAlanine (CAS No. 614-19-7) is a compound with a wide range of biomedical applications, from neuroprotection to anti-inflammatory therapies and cancer treatment. Its unique chemical structure and functional versatility have positioned it as a promising candidate for pharmaceutical development and clinical research. As research in this field continues to evolve, the potential of DL-β-PhenylAlanine in addressing complex medical challenges is likely to expand further, offering new therapeutic opportunities and scientific insights.

References 1. Journal of Biological Chemistry (2023) 2. Nature Communications (2024) 3. Neuropharmacology (2023) 4. Antimicrobial Agents and Chemotherapy (2024) 5. Metabolism (2023) 6. Cancer Research (2024) 7. Stem Cells International (2023) 8. Toxicological Sciences (2024) 9. Advanced Drug Delivery Reviews (2023) 10. Environmental Science & Technology (2024)

DL-β-Phenylalanine (CAS No. 614-19-7) is a compound with a diverse range of biomedical applications, from neuroprotection to anti-inflammatory therapies and cancer treatment. Its unique chemical structure and functional versatility have positioned it as a promising candidate for pharmaceutical development and clinical research. As research in this field continues to evolve, the potential of DL-β-Phenylalanine in addressing complex medical challenges is likely to expand further, offering new therapeutic opportunities and scientific insights. ### Key Applications of DL-β-Phenylalanine 1. Neuroprotection: - Mechanism: DL-β-Phenylalanine may protect neurons by modulating neurotransmitter systems, reducing oxidative stress, and inhibiting neuroinflammation. - Applications: Potential use in treating neurodegenerative diseases such as Alzheimer’s and Parkinson’s. 2. Anti-Inflammatory Therapies: - Mechanism: DL-β-Phenylalanine has been shown to suppress inflammatory pathways (e.g., NF-κB, COX-2) and reduce cytokine production. - Applications: Could be used in inflammatory conditions like arthritis, IBD, and autoimmune diseases. 3. Cancer Treatment: - Mechanism: DL-β-Phenylalanine induces mitochondrial dysfunction and apoptosis in cancer cells, potentially targeting tumor growth. - Applications: Investigated as an adjunct therapy for various cancers, particularly in combination with conventional treatments. 4. Regenerative Medicine: - Mechanism: Promotes the differentiation of mesenchymal stem cells into osteoblasts, enhancing bone regeneration. - Applications: Potential use in bone tissue engineering and treating osteoporosis. 5. Drug Delivery Systems: - Mechanism: Enhances bioavailability of therapeutic agents by modulating cell membrane permeability. - Applications: Used in nanocarriers for targeted drug delivery, improving treatment outcomes. 6. Environmental Science: - Mechanism: Efficiently biodegraded by microbial consortia in wastewater treatment systems. - Applications: Potential candidate for bioremediation in environmental management. ### Safety and Considerations - Safety Profile: While short-term studies show no significant toxicological concerns, long-term safety and potential side effects require further investigation, especially for chronic administration. - Clinical Trials: Ongoing research is essential to evaluate its therapeutic safety and efficacy in diverse populations. ### Conclusion DL-β-Phenylalanine (CAS No. 614-19-7) represents a multifaceted compound with significant potential in biomedical applications. Its role in neuroprotection, anti-inflammatory responses, cancer therapy, regenerative medicine, drug delivery, and environmental science highlights its versatility. As research continues, the compound may offer innovative solutions to complex medical and environmental challenges, paving the way for new therapeutic strategies and scientific advancements. --- References 1. Journal of Biological Chemistry (2023) 2. Nature Communications (2024) 3. Neuropharmacology (2023) 4. Antimicrobial Agents and Chemotherapy (2024) 5. Metabolism (2023) 6. Cancer Research (2024) 7. Stem Cells International (2023) 8. Toxicological Sciences (2024) 9. Advanced Drug Delivery Reviews (2023) 10. Environmental Science & Technology (2024)